1-benzyl-N-(2-methylcyclohexyl)-4-piperidinamine

• IUPAC Name: 1-benzyl-N-(2-methylcyclohexyl)piperidin-4-amine
• InChI: InChI=1S/C19H30N2/c1-16-7-5-6-10-19(16)20-18-11-13-21(14-12-18)15-17-8-3-2-4-9-17/h2-4,8-9,16,18-20H,5-7,10-15H2,1H3
• InChI Key: RBOBTSNPUDJFPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1NC2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C19H30N2
• Molecular Weight: 286.5 g/mol

Description

1-benzyl-N-(2-methylcyclohexyl)-4-piperidinamine, also known as BTCP, is a psychoactive drug that belongs to the class of piperidine derivatives. It was first synthesized in the 1960s and has been extensively studied for its potential use in the treatment of various neurological disorders.

Mechanism of Action

1-benzyl-N-(2-methylcyclohexyl)-4-piperidinamine acts as a dopamine reuptake inhibitor by binding to the dopamine transporter and preventing the reuptake of dopamine into presynaptic neurons. This leads to increased levels of dopamine in the synaptic cleft, which can help improve motor function and mood. This compound also acts as a norepinephrine reuptake inhibitor by binding to the norepinephrine transporter and preventing the reuptake of norepinephrine into presynaptic neurons. This can help improve attention and memory.
Biochemical and Physiological Effects:
Studies have shown that this compound can increase the levels of dopamine and norepinephrine in the brain, which can lead to improved motor function, memory, and mood. This compound has also been shown to have analgesic properties, which can help reduce pain.

Advantages and Limitations for Lab Experiments

One advantage of using 1-benzyl-N-(2-methylcyclohexyl)-4-piperidinamine in lab experiments is its well-established mechanism of action. This can help researchers better understand the effects of dopamine and norepinephrine on neurological disorders. However, one limitation of using this compound in lab experiments is its potential for abuse. This compound is a psychoactive drug and can have addictive properties.

Future Directions

There are several future directions for the study of 1-benzyl-N-(2-methylcyclohexyl)-4-piperidinamine. One direction is to further investigate its potential use in the treatment of neurological disorders such as Parkinson's disease, Alzheimer's disease, and depression. Another direction is to study the long-term effects of this compound use and its potential for abuse. Additionally, researchers can study the structure-activity relationship of this compound and develop new derivatives with improved therapeutic properties.

Synthesis Methods

The synthesis of 1-benzyl-N-(2-methylcyclohexyl)-4-piperidinamine involves the reaction of 2-methylcyclohexanone with benzylamine and piperidine in the presence of a reducing agent such as sodium borohydride. The reaction yields this compound as a white crystalline powder. The purity of the compound can be increased through recrystallization and chromatography techniques.

Scientific Research Applications

1-benzyl-N-(2-methylcyclohexyl)-4-piperidinamine has been extensively studied for its potential use in the treatment of various neurological disorders such as Parkinson's disease, Alzheimer's disease, and depression. Studies have shown that this compound acts as a dopamine reuptake inhibitor and a norepinephrine reuptake inhibitor, which can help increase the levels of these neurotransmitters in the brain. This can lead to improved motor function, memory, and mood.